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Compound of Interest

Compound Name: (5E)-Calcipotriene-d4

Cat. No.: B12421167

Get Quote

Executive Safety & Hazard Assessment
(5E)-Calcipotriene-d4 is a high-potency active pharmaceutical ingredient (HPAPI) surrogate.

Unlike general organic waste, it cannot be diluted into obscurity. Its mechanism of action—

binding to Vitamin D receptors to regulate calcium metabolism—means that even trace

environmental release or accidental exposure can have physiological consequences.

Core Directive: "Treat as Parent." The deuterium label does not alter toxicity. Primary Risk:

Acute toxicity (Fatal if swallowed/dermal contact) and Specific Target Organ Toxicity (Calcium

homeostasis).
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Property Data / Specification

Compound Name (5E)-Calcipotriene-d4

Synonyms
5,6-trans-Calcipotriol-d4; Anhydrous

Calcipotriene Impurity B (labeled)

CAS Number
147657-22-5 (unlabeled parent); Specific d4

CAS varies by manufacturer

Molecular Formula C27H36D4O3

Hazard Class
Acute Tox. 2 (Oral/Dermal/Inhalation); STOT RE

1

Signal Word DANGER

UN Transport UN 2811 (Toxic Solid, Organic, N.O.S.)[1][2][3]

Solubility
Soluble in Ethanol, DMSO, Methanol; Practically

insoluble in water

Scientific Insight: The "5E" (trans) isomer is thermodynamically more stable than the active drug

(Calcipotriene) but is often considered an impurity. However, in biological systems, trans-

isomers of Vitamin D analogs often retain significant affinity for the Vitamin D Receptor (VDR) or

Vitamin D Binding Protein (DBP), necessitating containment protocols identical to the active

drug.

Disposal Decision Logic (Visualized)
The following workflow illustrates the decision matrix for segregating (5E)-Calcipotriene-d4
waste. This logic prevents cross-contamination of general waste streams.
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Waste Generation:
(5E)-Calcipotriene-d4
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Caption: Operational workflow for segregating solid and liquid high-potency waste streams to

ensure incineration.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Vials, Weighing Boats, PPE)
Objective: Contain particulate matter to prevent inhalation or dermal contact during

downstream handling.

Primary Containment: Place the used vial, weighing boat, or contaminated glove directly into

a clear polyethylene bag inside the fume hood. Do not remove the object from the hood

before bagging.

Deactivation (Surface): If the solid waste has visible powder residue, wet a wipe with Ethanol

(70% or higher) and wipe the object before bagging. This suppresses dust generation.[3][4]

[5][6][7][8]

Note: Ethanol solubilizes the lipophilic Vitamin D analog, allowing it to be wiped away, but

it does not chemically destroy it immediately.

Secondary Containment: Seal the primary bag. Place it into a secondary Red

Biohazard/Hazardous Waste bag or a rigid container labeled "Acute Toxin."

Labeling: Apply a specific label: "Contains (5E)-Calcipotriene-d4. HIGH POTENCY. Acute

Toxin.[3][5][9] Incinerate Only."

Protocol B: Liquid Waste (Stock Solutions, HPLC
Effluent)
Objective: Prevent accumulation of potent agents in general solvent carboys.

Segregation: Do not pour (5E)-Calcipotriene-d4 solutions into the general "Organic

Solvents" drum used for acetone/methanol washes.

Collection: Use a dedicated small-volume container (e.g., 500mL amber glass bottle) for

HPAPI liquids.
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Dilution Limit: Even if the concentration is low (e.g., LC-MS effluent), the lipophilic nature of

the compound allows it to adsorb to plastic pipes. Do not dispose of down the drain.

Manifesting: When the satellite accumulation container is full, manifest it specifically as

"Flammable Liquid, Toxic, N.O.S. (Contains Ethanol, Calcipotriene)."

Protocol C: Spill Management (Immediate Action)
Scenario: You drop a vial containing 5mg of solid (5E)-Calcipotriene-d4.

Evacuate & Isolate: Alert nearby personnel. Mark the area.

PPE Upgrade: Wear double nitrile gloves, safety goggles, and a NIOSH N95 or P100

respirator (if powder is visible outside the hood).

Wet Method:Do not dry sweep. This generates aerosols. Cover the spill with a paper towel

soaked in Ethanol or Isopropanol.

Removal: Wipe up the material.[6][10] The solvent helps dissolve the lipophilic powder into

the wipe.

Wash: Clean the surface three times:

Wash 1: Ethanol (solubilizes the drug).

Wash 2: Detergent/Water (removes residue).

Wash 3: Water (rinse).[4][5][7][8][9][10]

Disposal: All wipes go into the "Solid Waste" stream (Protocol A).

Decontamination & Verification
Since (5E)-Calcipotriene-d4 is an internal standard, cross-contamination is not just a safety

risk but a data integrity risk.

Mechanism: Vitamin D analogs are conjugated trienes. They are sensitive to UV light and

oxidation.
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Chemical Deactivation: While incineration is the only guarantee of destruction, treating

surfaces with 10% Sodium Hypochlorite (Bleach) for 10 minutes can help degrade the

conjugated system by oxidation, reducing potency before cleaning.

Verification: Use a UV lamp (254 nm) to inspect the area. Many Vitamin D analogs fluoresce

or absorb strongly. If you see dark spots (absorption) or fluorescence where the spill

occurred, clean again.

Regulatory Compliance (US/EU Context)
RCRA (USA): While Calcipotriene is not explicitly "P-listed" (Acute Hazardous Waste) by

name in 40 CFR 261.33, it exhibits the characteristic of Lethality (LD50 < 50 mg/kg oral in

some species implies acute toxicity). Therefore, it must be managed as if it were P-listed.

Waste Code: Assign D001 (Ignitable, if in solvent) and check state regulations for "Toxic"

codes. Most EHS departments will classify this as "Non-RCRA Regulated Acute Toxin" or

assign a generic toxic code.

Transport: It falls under UN 2811 (Toxic Solid) or UN 2810 (Toxic Liquid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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